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Compound of Interest

Compound Name: 2-Bromoacrylic acid

Cat. No.: B080475 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of 2-Bromoacrylic acid waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Bromoacrylic acid?

A1: 2-Bromoacrylic acid is a corrosive solid that can cause severe skin burns and eye

damage.[1][2] It may also cause respiratory irritation.[1][3] It is classified as a combustible

corrosive material.[3]

Q2: What personal protective equipment (PPE) is required when handling 2-Bromoacrylic
acid?

A2: Appropriate PPE includes chemical-resistant gloves (e.g., nitrile), chemical splash goggles

or a face shield, and a lab coat.[4] In situations where dust may be generated, a NIOSH-

approved respirator is recommended.[3]

Q3: How should 2-Bromoacrylic acid be stored?

A3: It should be stored in a refrigerator in a tightly closed, amber vial under an inert

atmosphere.[5][6] It is hygroscopic and should be protected from moisture.[5] Store in a

designated corrosives area away from incompatible materials, such as oxidizing agents.[4]

Q4: Can I dispose of 2-Bromoacrylic acid waste down the drain?
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A4: No, under no circumstances should 2-Bromoacrylic acid or its waste be disposed of down

the drain or in regular trash.[7] It is harmful to aquatic life with long-lasting effects.[8] All waste

containing this compound must be treated as hazardous waste.

Q5: Is it necessary to neutralize 2-Bromoacrylic acid waste before disposal?

A5: While not always required by regulations if being sent for incineration, neutralization of

corrosive waste is a recommended practice to reduce its hazardous characteristics. This can

make handling and final disposal safer. However, this should only be done if you are trained

and equipped to do so safely. The neutralized solution must still be collected as hazardous

waste.[7]

Q6: What should I do in case of a spill?

A6: For a small spill, and if you are trained to handle it, you can absorb the material with an

inert dry material (like vermiculite or sand), place it in a sealed container, and dispose of it as

hazardous waste.[4][7] For larger spills, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b080475?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.haenseler.ch/userdata/custom_files/security_sheet/06247600_EN.pdf
https://www.benchchem.com/product/b080475?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0119406&productDescription=2-BROMOACRYLIC+ACID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

Material has discolored or

clumped during storage.
Exposure to moisture or light.

2-Bromoacrylic acid is

hygroscopic and can degrade

with improper storage.[5]

Discard the material following

hazardous waste procedures

and obtain a fresh supply.

Ensure storage is in a tightly

sealed, amber vial in a

refrigerator.[5][6]

Unexpected vigorous reaction

during an experiment.

Incompatibility with other

reagents.

2-Bromoacrylic acid is

incompatible with strong

oxidizing agents.[4]

Immediately and safely quench

the reaction if possible. Review

the experimental protocol for

any incompatible materials.

Difficulty dissolving the solid.
Use of an inappropriate

solvent.

2-Bromoacrylic acid is soluble

in DMSO and sparingly soluble

in methanol.[5][6] Consider

these solvents for your

application.

Neutralization process is

generating excessive heat.
The reaction is too rapid.

Add the neutralizing agent

slowly while continuously

stirring and cooling the

container in an ice bath.[9]

This will help to control the

exothermic reaction.

Data Presentation
Chemical and Physical Properties of 2-Bromoacrylic Acid
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Property Value Reference

CAS Number 10443-65-9 [3][10]

Molecular Formula C₃H₃BrO₂ [1]

Molecular Weight 150.96 g/mol [1][3]

Appearance Light beige to beige solid [6]

Melting Point 62-65 °C [3][6]

pKa 2.41 ± 0.11 [5][6]

Solubility
Soluble in DMSO, Sparingly

soluble in Methanol
[5][6]

Storage Temperature Refrigerator [4][5]

Hazard Classifications

Hazard GHS Code Description

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage

Serious Eye Damage/Irritation H314
Causes severe skin burns and

eye damage

Specific target organ toxicity —

single exposure
H335 May cause respiratory irritation

Source: PubChem, Sigma-Aldrich[1][3]

Experimental Protocols
Protocol 1: Neutralization of 2-Bromoacrylic Acid Waste (Aqueous Solution)

Objective: To neutralize acidic waste containing 2-Bromoacrylic acid to a pH between 6.0 and

8.0 before collection for hazardous waste disposal.
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Materials:

Aqueous waste containing 2-Bromoacrylic acid

Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution (5-10%)

pH indicator strips or a calibrated pH meter

Stir plate and stir bar

Ice bath

Appropriate PPE (lab coat, gloves, safety goggles)

Designated hazardous waste container

Procedure:

Perform the entire procedure in a certified chemical fume hood.

Place the beaker containing the acidic waste in an ice bath on a stir plate and add a stir bar.

Begin gentle stirring.

Slowly add the sodium bicarbonate or sodium carbonate solution dropwise to the acidic

waste. Be cautious as this may cause fizzing (release of CO₂).

Monitor the pH of the solution frequently using pH paper or a pH meter.

Continue adding the basic solution until the pH is stable between 6.0 and 8.0.

Once neutralized, transfer the solution to a clearly labeled hazardous waste container. The

label should indicate "Neutralized 2-Bromoacrylic Acid Waste" and list all components.

Arrange for pickup by your institution's EHS department.

Protocol 2: Decontamination of Glassware

Objective: To safely clean glassware contaminated with 2-Bromoacrylic acid.
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Materials:

Contaminated glassware

Suitable solvent (e.g., isopropanol)

Detergent and water

Designated hazardous waste containers for solvent rinses and aqueous rinses

Appropriate PPE

Procedure:

Rinse the glassware with a small amount of a suitable solvent (like isopropanol) to remove

the bulk of the organic residue.

Collect this solvent rinse in a designated "Halogenated Organic Waste" container.

Wash the glassware with soap and water.

Collect the initial aqueous rinse in a separate hazardous waste container, as it may still

contain trace amounts of the acid.

Subsequent rinses can typically be disposed of down the drain, but consult your local

regulations.

Allow the glassware to dry completely.

Visualizations
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Waste Generation & Segregation

Pre-Disposal Treatment (Optional)

Disposal

2-Bromoacrylic Acid Waste Generated

Segregate as Halogenated Organic Waste

Use a Labeled, Compatible Waste Container

Neutralize Aqueous Waste (See Protocol 1)

Store Waste in a Designated Satellite Accumulation Area

If not neutralizing

If performed

Contact Environmental Health & Safety (EHS) for Pickup
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Spill Occurs

Is the spill large or are you untrained?

Evacuate Area & Contact EHS

Yes

Handle Small Spill

No

Don Appropriate PPE

Contain with Inert Absorbent

Collect into a Sealed Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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